Cas no 1550-49-8 (Propane, 1,1,1-trifluoro-2-methyl-)

• Product Name: Propane, 1,1,1-trifluoro-2-methyl-
• CAS No: 1550-49-8
• MF: C₄H₇F₃
• MW: 112.093591928482
• CID: 1329679
• PubChem ID: 21922278
• Update Time: 2025-04-20

Propane, 1,1,1-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1,1-trifluoro-2-methyl-
• 1,1,1-trifluoro-2-methylpropane
• KDDIQGINCQONMR-UHFFFAOYSA-N
• 1550-49-8
• SCHEMBL23164
• KDDIQGINCQONMR-GSVOUGTGSA-N
• DTXSID60620127
• QXALUNHYJJONQH-UHFFFAOYSA-N

• Inchi： 1S/C4H7F3/c1-3(2)4(5,6)7/h3H,1-2H3
• InChI Key： QXALUNHYJJONQH-UHFFFAOYSA-N
• SMILES： FC(C(C)C)(F)F

Computed Properties

• Exact Mass: 112.04998471g/mol
• Monoisotopic Mass: 112.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 52.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų